1-(2-chlorophenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]methanesulfonamide
• InChI: InChI=1S/C21H19ClN2O4S/c22-19-5-2-1-4-16(19)14-29(26,27)23-18-8-7-15-9-10-24(13-17(15)12-18)21(25)20-6-3-11-28-20/h1-8,11-12,23H,9-10,13-14H2
• InChI Key: JMBJSCKUMOSRRF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3Cl)C(=O)C4=CC=CO4
• Molecular Formula: C21H19ClN2O4S
• Molecular Weight: 430.9 g/mol
• CAS No.: 955650-63-2

Description

1-(2-chlorophenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C21H19ClN2O4S and its molecular weight is 430.9. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

One study discusses the catalytic reduction of carbon dioxide to valuable products like methane, highlighting the importance of molecular structures in developing homogeneous catalysts for challenging reactions. This research utilized rhenium tricarbonyl complexes coordinated by asymmetric diimine ligands for the electrochemical reduction of CO2 to CO and CH4, proposing a ligand-assisted pathway for methane formation. Although not directly related to the specific compound , this study emphasizes the potential catalytic applications of complex molecules in environmental chemistry and sustainable energy production (Nganga et al., 2021).

Synthetic Chemistry

Research on the synthesis of 1,2-dihydro-4-phenylquinolines presents a method involving the reaction of specific anilines with acetophenone derivatives, leading to good yields of the target quinolines. This illustrates the compound's potential utility in synthetic chemistry, particularly in the synthesis of complex heterocyclic compounds which are often found in pharmaceuticals and materials science (Walter, 1994).

Drug Development

Another study focuses on quinolinyl sulfonamides as inhibitors of methionine aminopeptidase, a critical enzyme in various biological processes. The research highlights the potential of sulfonamide derivatives in drug development, particularly as enzyme inhibitors. This could point towards the pharmaceutical applications of compounds like "1-(2-chlorophenyl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)methanesulfonamide" in designing new therapeutics (Huang et al., 2006).

Material Science

A study on the synthesis and characterization of tetrahydro-diepoxybenzo[de]isoquinoline derivatives explores the importance of F⋯O interactions, which could be relevant in materials science, especially in the design of novel organic materials with specific properties for electronics, photonics, and nanotechnology applications (Grudova et al., 2020).